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Compound of Interest

Compound Name: carpinontriol B

Cat. No.: B1246976

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carpinontriol B is a cyclic diarylheptanoid, a class of natural products that has garnered
significant interest for its diverse biological activities. Isolated from plants such as Carpinus and
Corylus species, carpinontriol B has demonstrated notable antimicrobial and anti-
inflammatory properties.[1] Accurate and reproducible in vitro and in vivo studies rely on the
correct preparation of stock solutions. This document provides a detailed protocol for the
preparation, storage, and handling of carpinontriol B stock solutions to ensure their stability
and efficacy in experimental settings.

Chemical Properties and Solubility

Carpinontriol B is a phenolic compound with a molecular weight of 344.35 g/mol . Its structure
and properties necessitate careful selection of solvents for solubilization. While quantitative
solubility data is not extensively available, empirical evidence and supplier information indicate
its solubility in several organic solvents. Dimethyl sulfoxide (DMSO) is a highly effective solvent
for preparing high-concentration stock solutions.

Table 1: Physicochemical and Solubility Data for Carpinontriol B
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Property Value/iInformation Source

Molecular Formula C19H2006 ChemFaces
Molecular Weight 344.35 g/mol ChemFaces
Physical Description Powder ChemFaces

DMSO, Chloroform,
Recommended Solvents Dichloromethane, Ethyl ChemFaces

Acetate, Acetone

Known Stock Solution 10 mM in DMSO ChemFaces

Stability and Storage

Studies have shown that carpinontriol B is a remarkably stable compound under various
conditions. It exhibits good stability in both aqueous and methanolic solutions at different
temperatures (-15°C, 5°C, and 22°C).[2][3] Furthermore, it remains stable across a range of
biorelevant pH values (1.2, 6.8, and 7.4), which is a crucial factor for its use in diverse
biological assays.[2][3] Unlike some other diarylheptanoids, carpinontriol B does not show
significant degradation, ensuring the integrity of the prepared stock solutions over time.[2]

Table 2: Stability and Recommended Storage Conditions for Carpinontriol B Stock Solutions
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. - Recommendati
Parameter Condition Stability Source
on
Suitable for
Agueous ]
Solvent ) Stable working [2]
Solution _
solutions.
i Suitable for
Methanolic ) )
. Stable intermediate [2]
Solution o
dilutions.
Recommended
) -~ for primary high-
DMSO High Solubility ] ChemFaces
concentration
stock.
Recommended
for long-term
Temperature -20°C to -80°C Long-term 2]
storage of stock
solutions.
Suitable for
short-term
4°C Short-term storage of [2]
working
solutions.
Avoid prolonged
Room
Stable storage at room [2]
Temperature
temperature.
Stable in acidic,
pH 1.2,6.8,7.4 Stable neutral, and [2]

physiological pH.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Carpinontriol B
Stock Solution in DMSO
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This protocol describes the preparation of a high-concentration primary stock solution.
Materials:

e Carpinontriol B (solid powder)

o Dimethyl sulfoxide (DMSO), anhydrous

» Microcentrifuge tubes or amber glass vials

e Analytical balance

» Vortex mixer

o Pipettes

Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of carpinontriol B needed using the following formula: Mass (mg) = Desired Concentration
(mM) x Volume (L) x Molecular Weight ( g/mol ) Mass (mg) = 10 mM x 0.001 L x 344.35
g/mol = 3.44 mg

o Weighing: Carefully weigh 3.44 mg of carpinontriol B powder using an analytical balance
and transfer it to a sterile microcentrifuge tube or amber glass vial.

e Solubilization: Add 1 mL of anhydrous DMSO to the tube containing the carpinontriol B
powder.

e Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution if necessary.

o Storage: Store the 10 mM stock solution at -20°C or -80°C in small aliquots to avoid
repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions
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This protocol outlines the dilution of the primary stock solution to a final desired concentration
for use in biological assays.

Materials:

10 mM Carpinontriol B stock solution in DMSO

Appropriate cell culture medium or buffer (e.g., PBS, DMEM)

Sterile microcentrifuge tubes

Pipettes
Procedure:

o Determine the final concentration: Decide on the final concentration of carpinontriol B
required for your experiment (e.g., 10 uM).

 Serial Dilution (Recommended): To minimize the concentration of DMSO in the final working
solution (typically < 0.1%), it is recommended to perform a serial dilution.

o Intermediate Dilution: Prepare an intermediate dilution of the 10 mM stock solution in the
desired aqueous buffer or medium. For example, to prepare a 1 mM intermediate solution,
dilute the 10 mM stock 1:10 (e.g., 10 pL of 10 mM stock + 90 pL of medium).

o Final Dilution: Further dilute the intermediate solution to the final desired concentration.
For example, to prepare a 10 uM working solution from a 1 mM intermediate, perform a
1:100 dilution (e.g., 2 pL of 1 mM intermediate + 198 pL of medium).

« Direct Dilution (for higher final concentrations): If the final concentration is higher, a direct
dilution may be possible while keeping the DMSO concentration low. Always calculate the
final DMSO percentage.

e Mixing and Use: Gently mix the working solution by pipetting or brief vortexing. Use the
freshly prepared working solution immediately for your experiments.

Visualization of Experimental Workflow
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The following diagram illustrates the workflow for the preparation of carpinontriol B stock and
working solutions.
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Caption: Workflow for preparing carpinontriol B stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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